6-(3,5-dimethoxybenzyl)-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[(3,5-dimethoxyphenyl)methyl]-3-propyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H18N4O2S/c1-4-5-13-16-17-15-19(13)18-14(22-15)8-10-6-11(20-2)9-12(7-10)21-3/h6-7,9H,4-5,8H2,1-3H3
• InChI Key: CXDIKDQUZXPGSD-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN=C2N1N=C(S2)CC3=CC(=CC(=C3)OC)OC
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

The compound “6-(3,5-dimethoxybenzyl)-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole” belongs to the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles. These compounds are known for their diverse pharmacological activities.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of Schiff bases with other reagents. For instance, the synthesis of 3,6-dialkylsubstituted-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involved silica gel column chromatography.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of a triazole ring fused with a thiadiazine ring. The nature of substituents on the rings can significantly influence their properties.

Chemical Reactions Analysis

The chemical reactions involving these compounds often involve the formation of Schiff bases and subsequent reactions with other reagents. The exact reactions would depend on the specific substituents present in the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques such as NMR and IR spectroscopy. These techniques provide information about the chemical structure and bonding in the compound.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the retrieved papers, similar compounds have shown promising anticancer activities against several human cancer cell lines. They have also been found to inhibit certain enzymes.

Safety and Hazards

The safety and hazards associated with these compounds would depend on their specific chemical structure and biological activity. Some similar compounds have shown cytotoxic activity, which could pose safety concerns.

Future Directions

Future research could focus on the design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of various diseases. The development of more effective and selective chemotherapeutic anticancer drugs is a priority.